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Compound of Interest

Compound Name: 1-Ethyl-1-cyclopentene

Cat. No.: B1583899

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and appropriate storage of
1-Ethyl-1-cyclopentene (CAS No. 2146-38-5). Adherence to these guidelines is crucial to
ensure personnel safety and maintain the integrity of the compound for research and
development purposes.

Chemical and Physical Properties

1-Ethyl-1-cyclopentene is a highly flammable, colorless to almost colorless clear liquid.[1][2]
[3] Its key physical and chemical properties are summarized in the table below for easy
reference.
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Property Value Reference
Molecular Formula C7H12 [415]
Molecular Weight 96.17 g/mol [41[5]
Boiling Point 107 °C [11[2]
Melting Point -118.4 °C [2]

Density 0.80 g/mL [1][2]

Flash Point -1°C [3]

Refractive Index

1.4390-1.4440

[1](2]

Purity (GC)

min. 95.0 %

[3]

Safety and Hazard Information

1-Ethyl-1-cyclopentene is classified as a highly flammable liquid and vapor.[3][5][6] It is

essential to be aware of the associated hazards and take appropriate precautions.

GHS Hazard Statements:

o H225: Highly flammable liquid and vapor.[3][5]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below.
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Code Precaution
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.[3][6][7]
P233 Keep container tightly closed.[3][6][7]
Ground and bond container and receiving
P240 _
equipment.[3][6][7]
o4l Use explosion-proof electrical/ventilating/lighting
equipment.[3][6][7]
p242 Use non-sparking tools.[3][6][7]
P243 Take action to prevent static discharges.[3][6][7]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[6][7]
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with water or
shower.[3][6][7]
In case of fire: Use dry sand, dry chemical or
P370+P378 , T
alcohol-resistant foam to extinguish.[3][7]
Store in a well-ventilated place. Keep cool.[3][6]
P403+P235
[7]
Dispose of contents/container to an approved
P501

waste disposal plant.[3][6]

Experimental Protocols
Handling Protocol

Objective: To outline the safe handling procedures for 1-Ethyl-1-cyclopentene in a laboratory

setting.

Materials:
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e 1-Ethyl-1-cyclopentene

e Chemical fume hood

o Personal Protective Equipment (PPE):

o Chemical safety goggles

o Flame-retardant lab coat

o Impervious gloves (e.g., nitrile)

e Grounding and bonding straps

» Non-sparking tools

e Appropriate glassware

o Spill kit for flammable liquids

Procedure:

e Preparation:

[e]

Ensure a certified chemical fume hood is used for all manipulations.

o

Confirm that a safety shower and eyewash station are readily accessible.

[¢]

Remove all potential ignition sources from the work area.[6][7]

[e]

Set up grounding and bonding for the container and receiving equipment to prevent static
discharge.[6][7]

o Personal Protective Equipment (PPE):

o Don appropriate PPE, including safety goggles, a flame-retardant lab coat, and impervious
gloves.[6][7]

» Dispensing:
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o Use only non-sparking tools for opening and handling the container.[6][7]

o Slowly dispense the liquid to avoid splashing.

o Keep the container tightly closed when not in use.[6][7]

e Post-Handling:

o Wipe down the work area with an appropriate solvent.

o Dispose of any contaminated materials (e.g., gloves, wipes) in a designated hazardous
waste container.

o Wash hands thoroughly after handling.

Preparation

'

Don PPE

'

Dispense in Fume Hood

'

Post-Handling Cleanup

'

Waste Disposal

Click to download full resolution via product page

Caption: Workflow for handling 1-Ethyl-1-cyclopentene.
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Storage Protocol

Objective: To define the proper storage conditions for 1-Ethyl-1-cyclopentene to ensure its
stability and safety.

Materials:

 Original, tightly sealed container of 1-Ethyl-1-cyclopentene
o Flammable liquid storage cabinet

o Ventilated storage area

Procedure:

o Container:

o Store in the original, tightly closed container.[6] Plastic containers should only be used if
approved for flammable liquids.[8]

» Location:

o Store in a cool, dry, and well-ventilated area.[6][9]

o The storage area should be a designated flame-proof area.[8]

o Store away from heat, sparks, open flames, and other ignition sources.[6][7]
e Incompatibilities:

o Store separately from incompatible materials such as oxidizing agents (e.g., nitrates,
peroxides, chlorine bleaches).[8]

e Labeling:

o Ensure the container is clearly labeled with the chemical name and all appropriate hazard
warnings.

e Monitoring:
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o Periodically inspect the container for any signs of leakage or damage. Check for bulging
containers, which may indicate pressure buildup.[8]

Tightly Closed Container

'

Cool, Dry, Ventilated Area

'

Segregate from Incompatibles

'

Proper Labeling

'

Regular Inspection

Click to download full resolution via product page
Caption: Protocol for storing 1-Ethyl-1-cyclopentene.
Accidental Release and First Aid Measures
Spill Response:

o Minor Spills: Remove all ignition sources.[8] Clean up spills immediately using an absorbent
material and place it in a sealed container for disposal.

e Major Spills: Evacuate the area and move upwind.[8] Alert emergency responders. Prevent

the spill from entering drains.

First Aid:
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 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[7]

o Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water. Consult a physician.[7]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[7]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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